molecular formula NO3Os- B1238161 Osmiamate

Osmiamate

Cat. No.: B1238161
M. Wt: 252.2 g/mol
InChI Key: DRSYIIWEUUCQSD-UHFFFAOYSA-N
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Description

Osmiamate refers to the tetrahedral anion [OsO₃N]⁻, formed through the reaction of osmium tetroxide (OsO₄) with ammonia. This compound is isoelectronic with OsO₄, sharing a similar tetrahedral geometry but substituting one oxygen atom with a nitrogen atom . The synthesis of osmiamate derivatives, such as potassium osmiamate (K[OsO₃N]), involves the reduction of OsO₄ in the presence of ammonia or ammonium salts under controlled conditions . Osmiamate complexes are notable for their stability in aqueous solutions and their role as intermediates in osmium redox chemistry .

Properties

Molecular Formula

NO3Os-

Molecular Weight

252.2 g/mol

IUPAC Name

azanylidyne(trioxo)osmium(1-)

InChI

InChI=1S/N.3O.Os/q;;;;-1

InChI Key

DRSYIIWEUUCQSD-UHFFFAOYSA-N

SMILES

N#[Os-](=O)(=O)=O

Canonical SMILES

N#[Os-](=O)(=O)=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Osmiamate is structurally and functionally related to other osmium-containing compounds. Below is a detailed comparison with two key analogs: osmium tetroxide (OsO₄) and potassium osmiamate aminochloride (K₂[Os(NH₂)Cl₅]).

Structural and Electronic Properties

Property Osmiamate ([OsO₃N]⁻) Osmium Tetroxide (OsO₄) Potassium Osmiamate Aminochloride (K₂[Os(NH₂)Cl₅])
Molecular Geometry Tetrahedral Tetrahedral Octahedral (distorted)
Oxidation State Os⁶⁺ Os⁸⁺ Os³⁺
Isoelectronic With OsO₄ [OsO₃N]⁻ N/A
Key Bonds Os–O (1.717 Å) Os–O (1.717 Å) Os–N, Os–Cl bonds

Physical and Chemical Properties

Property Osmiamate ([OsO₃N]⁻) Osmium Tetroxide (OsO₄) Potassium Osmiamate Aminochloride (K₂[Os(NH₂)Cl₅])
Solubility Highly soluble in water 7.2 g/100 mL in water Moderately soluble in water
Thermal Stability Stable in aqueous solutions MP: 40.6°C; BP: 121.2°C Stable up to 110°C
Color Pale pink (salts) Pale yellow crystals Deep yellow crystals
Redox Behavior Forms lower oxidation states Strong oxidizer; reduced to Os⁶⁺/Os⁴⁺ Synthesized via reduction of osmiamate

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